Cas no 1087727-45-4 (N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride)

N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride structure
1087727-45-4 structure
Product Name:N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride
CAS No:1087727-45-4
MF:C6H13Cl2N3
MW:198.093518972397
CID:4679559
Update Time:2023-08-15

N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride
    • Inchi: 1S/C6H11N3.2ClH/c1-7-4-6-9-5-2-3-8-9;;/h2-3,5,7H,4,6H2,1H3;2*1H
    • InChI Key: TXVWZASOUQEPQI-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C=CC=N1)CCNC

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 74.7
  • Topological Polar Surface Area: 29.8
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